Cas no 1009548-94-0 (1-[(2-methyl-5-nitrophenyl)sulfonyl]piperidine-2-carboxylic acid)

• Product Name: 1-[(2-methyl-5-nitrophenyl)sulfonyl]piperidine-2-carboxylic acid
• CAS No: 1009548-94-0
• MF: C₁₃H₁₆N₂O₆S
• MW: 328.340942382813
• CID: 3106327
• PubChem ID: 3338091
• Update Time: 2025-04-21

1-[(2-methyl-5-nitrophenyl)sulfonyl]piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methyl-5-nitrophenyl)sulfonyl]piperidine-2-carboxylic acid
• 1-(2-methyl-5-nitrobenzenesulfonyl)piperidine-2-carboxylic acid
• AKOS000117142
• Z45547090
• SR-01000047255
• 1009548-94-0
• CHEMBL1545713
• 1-(2-methyl-5-nitrobenzenesulfonyl)piperidine-2-carboxylicacid
• 1-(2-methyl-5-nitrophenyl)sulfonylpiperidine-2-carboxylic acid
• SR-01000047255-1
• MLS001002355
• SMR000368875
• EN300-07280
• HMS2692B21

• Inchi： 1S/C13H16N2O6S/c1-9-5-6-10(15(18)19)8-12(9)22(20,21)14-7-3-2-4-11(14)13(16)17/h5-6,8,11H,2-4,7H2,1H3,(H,16,17)
• InChI Key： SIFVIHYDTVKSTQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(N1CCCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 328.072907g/mol
• Monoisotopic Mass: 328.072907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 328.34g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 129Ų